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Compound of Interest

Compound Name: 2-Chloro-1,1-difluoroethylene

Cat. No.: B1204758 Get Quote

For: Researchers, scientists, and drug development professionals

Abstract
This document provides detailed application notes and protocols for the safe handling and

storage of 2-Chloro-1,1-difluoroethylene (CAS No: 359-10-4). The information herein is

intended to minimize risks and ensure the integrity of the chemical for research and

development purposes. The protocols cover personal protective equipment (PPE), storage

requirements, spill management, and disposal procedures.

Chemical and Physical Properties
2-Chloro-1,1-difluoroethylene, also known as HCFO-1122, is a hydrochlorofluoroolefin.[1] It

is a flammable liquefied gas that is toxic and may cause rapid suffocation by displacing oxygen.

[2] Understanding its physical and chemical properties is crucial for safe handling.
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Property Value

Molecular Formula C₂HClF₂

Molar Mass 98.48 g/mol [1]

Boiling Point -17.7 °C[1][3][4]

Melting Point -138.5 °C[1][3][4]

Flash Point -74.5 °C to -75 °C[3][4]

Density 1.3 ± 0.1 g/cm³[3]

Vapor Pressure 3266.0 ± 0.1 mmHg at 25°C[3]

Appearance Colorless gas

Hazard Identification and Safety Precautions
2-Chloro-1,1-difluoroethylene is classified as a flammable gas and a substance that can

cause skin and serious eye irritation.[2][5][6] It may also cause respiratory irritation,

drowsiness, or dizziness.[2] As a liquefied gas, contact with the skin can cause frostbite.[2]

GHS Hazard Statements:

H221: Flammable gas.[2]

H226: Flammable liquid and vapor.[5][6]

H280: Contains gas under pressure; may explode if heated.[2]

H315: Causes skin irritation.[2][5][6]

H319: Causes serious eye irritation.[2][5][6]

H335: May cause respiratory irritation.[2][5][6]

H336: May cause drowsiness or dizziness.[2]

H380: May displace oxygen and cause rapid suffocation.[2]
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-Chloro-1,1-difluoroethylene.

PPE Specification

Eye Protection

Tightly fitting safety goggles with side-shields

(conforming to EN 166 or NIOSH).[5] A face

shield is also recommended.[2]

Hand Protection
Chemical impermeable and cold-insulating

gloves.[2]

Skin and Body
Fire/flame resistant and impervious clothing.[5]

Safety shoes should also be worn.[2]

Respiratory

A full-face respirator is necessary if exposure

limits are exceeded or if irritation is experienced.

[7] In case of inadequate ventilation, wear

respiratory protection.[2]

Handling and Storage Protocols
Handling

Ventilation: Always handle in a well-ventilated area, preferably in a chemical fume hood.[5]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

[5] Use non-sparking tools and explosion-proof equipment.[5]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[5]

Cylinder Handling: Securely chain cylinders when in use and protect them from physical

damage.[2] Close the valve after each use and when the cylinder is empty.[2]

Storage
Conditions: Store in a dry, cool, and well-ventilated place.[2][5] Protect from sunlight and do

not expose to temperatures exceeding 50°C.[2]
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Container: Keep the container tightly closed.[5]

Incompatible Materials: Store away from alkali metals, finely divided metals (e.g., Al, Mg,

Zn), and strong oxidizing agents.[2]

Experimental Workflow for Handling
The following diagram outlines the standard workflow for handling 2-Chloro-1,1-
difluoroethylene in a laboratory setting.

Handling Workflow for 2-Chloro-1,1-difluoroethylene

Preparation

Don PPE

Check Ventilation

Prepare Equipment
(Grounding, Non-sparking tools)

Handling

Transfer Chemical

Perform Experiment

Post-Handling

Close Container Waste Disposal

Store Properly

Clean Work Area

Doff PPE

Click to download full resolution via product page

Caption: Standard operating procedure for handling 2-Chloro-1,1-difluoroethylene.

Emergency Procedures
Spill and Leak Response
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In the event of a spill or leak, evacuate the area immediately.[2] Eliminate all ignition sources.

[2] If it is safe to do so, stop the leak.[2] Ventilate the area.[2] Do not let the chemical enter

drains.[5]

Spill Response Decision Tree
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Caption: Decision-making process for responding to a spill or leak.

First Aid Measures
Inhalation: Move the victim to fresh air.[5] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[5]
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Skin Contact: Take off contaminated clothing immediately.[5] Wash off with soap and plenty

of water.[5] For frostbite, rinse with lukewarm water.

Eye Contact: Rinse with pure water for at least 15 minutes.[5] Remove contact lenses if

present and easy to do.[5]

Ingestion: Rinse mouth with water. Do not induce vomiting.[5]

In all cases of exposure, seek medical attention.[5]

Disposal Protocol
Dispose of 2-Chloro-1,1-difluoroethylene and its containers in accordance with local,

regional, and national regulations. The material can be disposed of by removal to a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[5] Do not

discharge into sewer systems.[5] Contaminated packaging should be triple rinsed and offered

for recycling or reconditioning, or punctured to be made unusable before disposal in a sanitary

landfill.[5]

Chemical Reactivity and Incompatibilities
2-Chloro-1,1-difluoroethylene is stable under normal handling and storage conditions but

may polymerize.[2] It is incompatible with strong oxidizing agents, alkali metals, and finely

divided metals such as aluminum, magnesium, and zinc.[2] Hazardous decomposition products

in case of fire include carbon oxides, hydrogen chloride, and hydrogen fluoride.[2]

Chemical Incompatibility of 2-Chloro-1,1-difluoroethylene

2-Chloro-1,1-difluoroethylene

Hazardous Reaction

Strong Oxidizing Agents Alkali Metals Finely Divided Metals
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Caption: Incompatible materials with 2-Chloro-1,1-difluoroethylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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